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Compound of Interest

Compound Name: Dansyl-NECA

Cat. No.: B1669805

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory
environment. Dansyl-NECA, a potent and selective fluorescent adenosine A1 agonist, requires
careful consideration for its disposal due to its chemical nature. While a specific Safety Data
Sheet (SDS) for Dansyl-NECA is not readily available, the disposal procedures for structurally
related hazardous "dansyl" compounds, such as Dansyl chloride and Dansylaziridine, provide a
strong foundation for establishing a safe and conservative disposal protocol.

Key Chemical and Physical Properties of Dansyl-
NECA

Understanding the fundamental properties of Dansyl-NECA is the first step in its safe
management. Key quantitative data is summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1669805?utm_src=pdf-interest
https://www.benchchem.com/product/b1669805?utm_src=pdf-body
https://www.benchchem.com/product/b1669805?utm_src=pdf-body
https://www.benchchem.com/product/b1669805?utm_src=pdf-body
https://www.benchchem.com/product/b1669805?utm_src=pdf-body
https://www.benchchem.com/product/b1669805?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669805?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value Source
Molecular Weight 640.75 g/mol [1]
Molecular Formula C30H40N8OeS [1]
Purity >99% (HPLC) [1]
Solubility Soluble to 100 mM in DMSO

Storage Temperature -20°C

CAS Number 219982-12-4

Density (Predicted) 1.464 g/cm3

Hazard Profile and Essential Safety Precautions

Given that Dansyl-NECA contains a dansyl group, it is prudent to handle it with the same level
of caution as other hazardous dansyl-containing compounds. For instance, Dansylaziridine is
classified as harmful if swallowed, inhaled, or in contact with skin, and is a suspected
carcinogen. Therefore, all handling and disposal procedures for Dansyl-NECA should be
conducted with appropriate Personal Protective Equipment (PPE), including chemical-resistant
gloves, lab coats, and safety goggles. All work should be performed in a well-ventilated area or
under a chemical fume hood to minimize the risk of inhalation.

Step-by-Step Disposal Protocol for Dansyl-NECA

The proper disposal of Dansyl-NECA and its associated waste must be managed through a
certified hazardous waste program. Under no circumstances should Dansyl-NECA or its
solutions be disposed of down the drain or in regular trash.

1. Waste Segregation:

e Solid Dansyl-NECA Waste: Collect any unused or expired Dansyl-NECA powder, as well as
grossly contaminated disposable items (e.g., weigh boats, spatulas), in a dedicated,
sealable, and clearly labeled hazardous waste container.

o Contaminated Labware: Disposable items such as pipette tips, microfuge tubes, and gloves
that have come into contact with Dansyl-NECA should be collected in a separate, sealed
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plastic bag or container designated for solid hazardous chemical waste.

e Liquid Waste: Solutions containing Dansyl-NECA, including experimental supernatants and
washings, must be collected in a designated, leak-proof, and sealable hazardous waste
container for organic or chemical waste.

2. Container Labeling:

All waste containers must be clearly and accurately labeled with the words "Hazardous Waste.
The label must include:

e The full chemical name: "Dansyl-NECA"

e The primary hazards (based on related compounds): "Toxic," "Harmful,” "Possible
Carcinogen”

e The date when the first waste was added to the container.
3. Storage of Hazardous Waste:

Store the sealed hazardous waste containers in a designated, secure, and well-ventilated
secondary containment area. This area should be away from incompatible materials.

4. Final Disposal:

Arrange for the collection of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal contractor. Do not
attempt to treat or neutralize Dansyl-NECA waste unless you are following a specifically
approved and validated institutional protocol.

Logical Workflow for Dansyl-NECA Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of Dansyl-NECA waste.
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A flowchart outlining the proper disposal procedure for Dansyl-NECA waste.

By adhering to these rigorous disposal procedures, laboratory personnel can effectively
mitigate the risks associated with Dansyl-NECA, ensuring a safe working environment and
maintaining regulatory compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669805#dansyl-neca-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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